methyl 3-amino-5-fluoro-1-methyl-1H-indole-2-carboxylate
Description
Methyl 3-amino-5-fluoro-1-methyl-1H-indole-2-carboxylate (MFAIC) is a versatile compound that has become a popular reagent for chemical synthesis and biological research. It is a derivative of indole-2-carboxylic acid, which has been extensively studied for its biological activities. MFAIC has been used in a variety of applications, including the synthesis of novel compounds, the study of enzyme-catalyzed reactions, and the investigation of biological processes.
Scientific Research Applications
Antiviral Applications
Methyl 3-amino-5-fluoro-1-methyl-1H-indole-2-carboxylate derivatives have been reported to exhibit significant antiviral activity . For instance, certain derivatives have shown inhibitory activity against influenza A and Coxsackie B4 virus . The indole nucleus, which is present in these compounds, binds with high affinity to multiple receptors, aiding in the development of new antiviral agents.
Anti-inflammatory Applications
Indole derivatives, including those with the methyl 3-amino-5-fluoro-1-methyl-1H-indole-2-carboxylate structure, have been evaluated for their anti-inflammatory properties. These compounds have been tested in vivo for their ability to reduce inflammation, which is crucial in the treatment of various chronic diseases .
Anticancer Applications
The indole scaffold is a common feature in many synthetic drug molecules due to its biological activity. Indole derivatives are increasingly being used for the treatment of cancer cells. They play a role in cell biology and have shown promise in targeting various types of cancer .
Antioxidant Properties
Indole derivatives are known for their antioxidant properties. The presence of the indole nucleus contributes to the scavenging of free radicals, which is beneficial in preventing oxidative stress-related diseases .
Antimicrobial Activity
The antimicrobial activity of indole derivatives, including methyl 3-amino-5-fluoro-1-methyl-1H-indole-2-carboxylate, is well-documented. These compounds have been used to combat a broad spectrum of microbial pathogens, offering potential as new antimicrobial agents .
Antidiabetic Effects
Research has indicated that indole derivatives can have antidiabetic effects. By influencing various biological pathways, these compounds may help in managing blood glucose levels and treating diabetes .
properties
IUPAC Name |
methyl 3-amino-5-fluoro-1-methylindole-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11FN2O2/c1-14-8-4-3-6(12)5-7(8)9(13)10(14)11(15)16-2/h3-5H,13H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JJWYWXHQVDPUSP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)F)C(=C1C(=O)OC)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11FN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 3-amino-5-fluoro-1-methyl-1H-indole-2-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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